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For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyramide, also known as butanamide, is the amide derivative of butyric acid.[1] It is a

primary fatty amide that serves as a versatile chemical intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[2] Unlike its acidic precursor, butyric acid, which is known

for its unpleasant odor, butyramide is a white crystalline solid with a nutty aroma.[1][3] This

technical guide provides a comprehensive overview of the core chemical properties, structure,

and experimental protocols related to butyramide.

Chemical Structure
Butyramide is a monocarboxylic acid amide formed from the formal condensation of butanoic

acid and ammonia.[4] Its structure consists of a four-carbon alkyl chain attached to a primary

amide functional group (-CONH2).

Caption: Chemical structure of Butyramide (Butanamide).

Chemical and Physical Properties
The following table summarizes the key quantitative properties of butyramide.
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Property Value Reference(s)

IUPAC Name Butanamide [4]

CAS Number 541-35-5 [1]

Molecular Formula C4H9NO [1]

Molar Mass 87.122 g·mol−1 [1]

Appearance White crystalline solid [1]

Melting Point 115 to 116 °C [1]

Boiling Point 216 °C [1]

Density 1.03 g/cm³ [1]

Solubility in Water 163,000 mg/L (at 15 °C) [4][5]

Solubility in other solvents
Freely soluble in ethanol;

slightly soluble in diethyl ether.
[1]

pKa (conjugate acid) -0.43 [4]

LogP -0.21 [4]

Experimental Protocols
Synthesis of Butyramide
Butyramide can be synthesized through several methods. Below are outlines of common

laboratory procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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